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Compound of Interest

Compound Name: 5-Bromo-2-cyanobenzoic acid

Cat. No.: B1290365 Get Quote

An In-depth Technical Guide to 5-Bromo-2-cyanobenzoic Acid

CAS Number: 1032231-28-9

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-2-cyanobenzoic acid
(CAS Number: 1032231-28-9), a key organic compound for researchers, scientists, and

professionals in drug development. The document details its physicochemical properties,

presents a representative synthetic protocol, and explores its significant role as a chemical

intermediate in the pharmaceutical industry. A particular focus is placed on its application as a

building block in the synthesis of Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors, a

prominent class of drugs for managing type 2 diabetes and related cardiovascular conditions.

The guide includes structured data tables, detailed experimental methodologies, and Graphviz

diagrams to illustrate synthetic workflows and relevant biological signaling pathways, adhering

to strict visualization and data presentation standards.

Introduction
5-Bromo-2-cyanobenzoic acid is an aromatic organic compound featuring a benzoic acid

backbone substituted with a bromine atom at the 5-position and a cyano group at the 2-

position.[1] The presence of these functional groups—a halogen (bromo), a strong electron-

withdrawing nitrile (cyano), and a carboxylic acid—makes it a versatile and valuable

intermediate in synthetic organic chemistry.[1] Its structural characteristics allow for a variety of

chemical transformations, such as nucleophilic substitutions and coupling reactions.[1] While it

has applications in the development of advanced materials like electronic chemicals and
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photoresists, its primary significance lies in its role as a crucial building block for the synthesis

of Active Pharmaceutical Ingredients (APIs).[2]

Physicochemical Properties
The fundamental properties of 5-Bromo-2-cyanobenzoic acid are summarized below. This

data is essential for its handling, reaction setup, and analytical characterization.

Property Value Reference(s)

CAS Number 1032231-28-9 [1][3][4]

Molecular Formula C₈H₄BrNO₂ [1][4]

Molecular Weight 226.03 g/mol [1][3]

IUPAC Name 5-bromo-2-cyanobenzoic acid [4]

Synonyms

4-Bromo-2-

carboxybenzonitrile, Benzoic

acid, 5-bromo-2-cyano-

[1]

Appearance Solid, Off-white powder [1]

Purity Typically ≥95% [1][4]

Boiling Point (Predicted) 379.1 ± 32.0 °C at 760 mmHg [5]

Density (Predicted) 1.8 ± 0.1 g/cm³ [5]

SMILES
C(O)

(=O)C1=C(C#N)C=CC(Br)=C1
[1]

InChI Key
HELBBGLIOALLAF-

UHFFFAOYSA-N
[1][4]

Storage Conditions
Inert atmosphere, store in

freezer, under -20°C
[3]

Synthesis and Manufacturing
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The synthesis of 5-Bromo-2-cyanobenzoic acid can be achieved through various organic

transformations. A common and representative method is the Sandmeyer reaction, starting

from an appropriately substituted aniline precursor, such as 2-amino-5-bromobenzoic acid. This

process involves the conversion of the amino group into a diazonium salt, which is then

displaced by a cyanide group using a copper(I) cyanide catalyst.

reactant

reagent

intermediate

product

2-Amino-5-bromobenzoic Acid
(Starting Material)

NaNO₂ / aq. HCl
(0-5 °C) Diazonium Salt Intermediate

Copper(I) Cyanide (CuCN) 5-Bromo-2-cyanobenzoic Acid
(Final Product)

 Diazotization 

 Sandmeyer Reaction 

Click to download full resolution via product page

A representative workflow for the synthesis of 5-Bromo-2-cyanobenzoic acid.

Representative Experimental Protocol
Disclaimer:This protocol is a representative example based on established chemical principles

(the Sandmeyer reaction). It must be adapted and optimized by qualified personnel in a

controlled laboratory setting. All appropriate safety precautions must be taken.

Materials:
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2-amino-5-bromobenzoic acid

Sodium nitrite (NaNO₂)

Concentrated Hydrochloric Acid (HCl)

Copper(I) cyanide (CuCN)

Sodium cyanide (NaCN, optional, for complex stability)

Deionized water

Diethyl ether or Ethyl acetate (for extraction)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ice

Procedure:

Step 1: Diazotization

In a three-necked flask equipped with a mechanical stirrer and a thermometer, suspend 2-

amino-5-bromobenzoic acid in a mixture of water and concentrated hydrochloric acid.

Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

Prepare a solution of sodium nitrite in cold deionized water.

Add the sodium nitrite solution dropwise to the cooled suspension, ensuring the

temperature is maintained below 5 °C. The addition is complete when a slight excess of

nitrous acid is detected (test with starch-iodide paper).

The resulting solution contains the in-situ generated diazonium salt intermediate.

Step 2: Cyanation (Sandmeyer Reaction)

In a separate reaction vessel, prepare a solution or suspension of copper(I) cyanide in

water. A small amount of sodium cyanide may be added to aid in the solubility and stability
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of the CuCN complex.

Cool this cyanide solution in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the copper(I) cyanide solution.

Control the rate of addition to manage gas (N₂) evolution and maintain a low temperature.

After the addition is complete, allow the reaction mixture to stir at low temperature for an

hour, then let it warm to room temperature and stir for several hours or until the reaction is

complete (monitored by TLC or LC-MS).

Step 3: Work-up and Purification

Acidify the reaction mixture with additional HCl to protonate the carboxylic acid and

precipitate the crude product.

Filter the crude solid and wash with cold water.

Alternatively, extract the product into an organic solvent like diethyl ether or ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Remove the solvent under reduced pressure (rotary evaporation) to yield the crude 5-
Bromo-2-cyanobenzoic acid.

Further purification can be achieved by recrystallization from a suitable solvent system

(e.g., ethanol/water or toluene).

Role in Drug Development and Discovery
5-Bromo-2-cyanobenzoic acid is a key building block for constructing more complex

molecules. Its distinct functional groups provide reactive handles for medicinal chemists to

elaborate upon, making it an important precursor for various APIs. Its utility is particularly noted

in the synthesis of modern therapeutics targeting metabolic and cardiovascular diseases. A

structurally similar compound, 5-bromo-2-chlorobenzoic acid, is an indispensable intermediate

in the manufacturing of leading SGLT2 inhibitors like Dapagliflozin and Empagliflozin.[6][7][8] 5-
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Bromo-2-cyanobenzoic acid serves a comparable role in the development of novel

therapeutic agents.

5-Bromo-2-cyanobenzoic Acid
(Building Block)

Multi-Step
Organic Synthesis

Complex Intermediate

Final API Synthesis

Active Pharmaceutical
Ingredient (API)

Formulation

Final Drug Product

Click to download full resolution via product page

The logical progression from a chemical building block to a final drug product.

Application Profile: Precursor to SGLT2 Inhibitors

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1290365?utm_src=pdf-body
https://www.benchchem.com/product/b1290365?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary therapeutic application for intermediates like 5-Bromo-2-cyanobenzoic acid is in

the synthesis of SGLT2 inhibitors.

SGLT2 Inhibitor Mechanism of Action
Sodium-Glucose Cotransporter 2 (SGLT2) is a protein located in the proximal convoluted

tubules of the kidneys, responsible for reabsorbing approximately 90% of the glucose filtered

from the blood back into circulation.[9] SGLT2 inhibitors are a class of oral antihyperglycemic

agents that selectively block this transporter.[10] By inhibiting SGLT2, these drugs prevent

glucose reabsorption, leading to the excretion of excess glucose in the urine (glucosuria).[9]

[10] This mechanism lowers blood glucose levels in an insulin-independent manner, making it

an effective treatment for type 2 diabetes mellitus.[9]

Downstream Signaling and Cardiorenal Benefits
Beyond glycemic control, SGLT2 inhibitors have demonstrated significant cardiovascular and

renal protective effects.[10] These benefits are attributed to a complex network of downstream

signaling pathways that are modulated following SGLT2 inhibition.
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Signaling pathways modulated by SGLT2 inhibitors, leading to cardiorenal benefits.
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Key downstream effects include:

Reduction of Glucotoxicity and Oxidative Stress: Lowering blood glucose levels reduces the

formation of advanced glycation end products (AGEs) and decreases oxidative stress.[11]

Inhibition of Inflammatory Pathways: SGLT2 inhibitors have been shown to suppress pro-

inflammatory signaling pathways, notably by inhibiting the activation of NF-κB (Nuclear factor

kappa B), which leads to a reduction in circulating inflammatory markers like interleukins

(ILs) and tumor necrosis factor-alpha (TNF-α).[11][12]

Activation of AMPK: Some studies suggest that SGLT2 inhibitors can activate AMP-activated

protein kinase (AMPK), a central regulator of cellular energy balance and inflammation.[12]

[13]

Modulation of the Renin-Angiotensin-Aldosterone System (RAAS): By increasing sodium

delivery to the macula densa in the kidney, these drugs can lead to the suppression of the

RAAS, contributing to blood pressure reduction and other beneficial hemodynamic effects.

[10][13]

Safety and Handling
As a chemical intermediate, 5-Bromo-2-cyanobenzoic acid should be handled with care in a

controlled laboratory or industrial environment.

Handling: Use appropriate Personal Protective Equipment (PPE), including safety goggles,

gloves, and a lab coat. Operations should be carried out in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust.

Storage: The compound should be stored in a tightly sealed container in a cool, dry place.

For long-term stability, storage in a freezer at -20°C under an inert atmosphere is

recommended.[3]

Hazards: While specific toxicity data is limited, halogenated aromatic compounds can pose

health risks. Avoid contact with skin and eyes, and prevent ingestion and inhalation.[1]

Consult the Safety Data Sheet (SDS) from the supplier for detailed information.

Conclusion
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5-Bromo-2-cyanobenzoic acid, identified by CAS number 1032231-28-9, is a strategically

important chemical intermediate with significant value for the pharmaceutical and chemical

industries. Its unique trifunctional structure makes it an ideal starting point for the synthesis of

complex organic molecules, most notably as a precursor for SGLT2 inhibitors. Understanding

its physicochemical properties, synthetic routes, and the biological pathways of the drugs it

helps create is essential for researchers and developers working on the next generation of

therapeutics for metabolic and cardiovascular diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290365#5-bromo-2-cyanobenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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